Cas no 1344450-28-7 ((2R)-4-(2,6-dimethoxyphenyl)butan-2-amine)

• Product Name: (2R)-4-(2,6-dimethoxyphenyl)butan-2-amine
• CAS No: 1344450-28-7
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 6361470
• PubChem ID: 165666996
• Update Time: 2025-10-31

(2R)-4-(2,6-dimethoxyphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2,6-dimethoxyphenyl)butan-2-amine
• 1344450-28-7
• EN300-1826998

• Inchi： 1S/C12H19NO2/c1-9(13)7-8-10-11(14-2)5-4-6-12(10)15-3/h4-6,9H,7-8,13H2,1-3H3/t9-/m1/s1
• InChI Key： AMDZCYQHLVCHJK-SECBINFHSA-N
• SMILES： O(C)C1C=CC=C(C=1CC[C@@H](C)N)OC

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.5Ų

Additional information on (2R)-4-(2,6-dimethoxyphenyl)butan-2-amine

Compound Introduction: (2R)-4-(2,6-dimethoxyphenyl)butan-2-amine (CAS No. 1344450-28-7)

(2R)-4-(2,6-dimethoxyphenyl)butan-2-amine, identified by its Chemical Abstracts Service (CAS) number 1344450-28-7, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a chiral center at the 2-position and an amine functional group at the 4-position, is linked to a phenyl ring substituted with two methoxy groups at the 2 and 6 positions, presents a unique structural framework that has garnered attention in the development of bioactive molecules.

The< strong> stereochemistry of this compound, specifically the (R) configuration at the chiral center, plays a crucial role in its biological activity. Chiral drugs often exhibit different pharmacological profiles depending on their stereoisomers, making the precise control of stereochemistry essential for therapeutic efficacy and safety. The presence of the< strong> amine group not only contributes to the compound's solubility and reactivity but also opens avenues for further derivatization, enabling the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in exploring the< strong> pharmacological potential of molecules with similar structural motifs. The< strong> 2,6-dimethoxyphenyl moiety, in particular, has been observed to enhance binding affinity and selectivity in various biological targets. This observation has spurred research into its application in drug discovery, particularly in the modulation of neurotransmitter systems and inflammatory pathways.

Recent studies have highlighted the< strong> therapeutic implications of compounds containing the (R)-configured amine structure. For instance, derivatives of this class have shown promise in preclinical models as modulators of serotonin receptors, which are implicated in conditions such as depression and anxiety disorders. The< strong> dimethoxyphenyl substituent appears to contribute to enhanced receptor binding by optimizing steric interactions and electronic properties.

The< strong> synthetic pathways for (2R)-4-(2,6-dimethoxyphenyl)butan-2-amine involve multi-step organic transformations that require careful optimization to achieve high enantioselectivity and yield. One common approach involves the use of chiral auxiliaries or catalysts to induce the desired stereochemical outcome during key reaction steps. The synthesis typically begins with the preparation of key intermediates such as (R)-methyl 4-(2,6-dimethoxyphenyl)butanoate, which is subsequently reduced to afford the target amine.

The< strong> analytical characterization of this compound is critical for ensuring its purity and identity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and assess impurity profiles. Additionally, X-ray crystallography may be utilized to determine the solid-state structure of the compound, providing insights into its molecular packing and intermolecular interactions.

In conclusion, (2R)-4-(2,6-dimethoxyphenyl)butan-2-amine (CAS No. 1344450-28-7) represents a promising scaffold for further pharmaceutical development. Its unique structural features, including the chiral amine group and the dimethoxyphenyl moiety, offer opportunities for designing novel therapeutic agents with enhanced biological activity. As research in this area continues to evolve, it is anticipated that compounds like this will play an increasingly important role in addressing unmet medical needs.